Cas no 507472-54-0 (Urea, (2-acetyl-5-phenyl-3-thienyl)-)
507472-54-0 structure
Product Name:Urea, (2-acetyl-5-phenyl-3-thienyl)-
CAS No:507472-54-0
MF:C13H12N2O2S
MW:260.311581611633
CID:1568987
Update Time:2024-08-24
Urea, (2-acetyl-5-phenyl-3-thienyl)- Chemical and Physical Properties
Names and Identifiers
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- Urea, (2-acetyl-5-phenyl-3-thienyl)-
- Urea, N-(2-acetyl-5-phenyl-3-thienyl)-
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- Inchi: 1S/C13H12N2O2S/c1-8(16)12-10(15-13(14)17)7-11(18-12)9-5-3-2-4-6-9/h2-7H,1H3,(H3,14,15,17)
- InChI Key: YCRKMMJMLFBHAF-UHFFFAOYSA-N
- SMILES: N(C1C=C(C2=CC=CC=C2)SC=1C(C)=O)C(N)=O
Computed Properties
- Exact Mass: 260.06206
Experimental Properties
- Density: 1.328±0.06 g/cm3(Predicted)
- Boiling Point: 464.9±45.0 °C(Predicted)
- PSA: 72.19
- pka: 14.09±0.70(Predicted)
Urea, (2-acetyl-5-phenyl-3-thienyl)- Related Literature
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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